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Compound of Interest

Compound Name: Palmitoleic acid-13C16

Cat. No.: B12059070 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Stable isotope labeling is a powerful technique for tracing the metabolic fate of molecules in

biological systems. Palmitoleic acid (16:1n-7), a monounsaturated omega-7 fatty acid, has

been identified as a lipokine with significant roles in regulating metabolic processes, including

insulin sensitivity and inflammation. Using uniformly carbon-13 labeled Palmitoleic acid

(Palmitoleic acid-13C16) allows for the precise tracking of its uptake, incorporation into

complex lipids, and involvement in signaling pathways. These application notes provide a

detailed protocol for utilizing Palmitoleic acid-13C16 in cell culture experiments to investigate

its metabolic fate and its role in cellular signaling.

Data Presentation
The following table summarizes the quantitative data on the incorporation of 13C16-Palmitoleic

acid into various lipid classes in HepG2 cells over time. This data is derived from a study where

HepG2 cells were treated with 0.3 mM 13C16-Palmitoleic acid. The labeled fractions represent

the percentage of the lipid species containing the 13C label.
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Lipid Class Time (hours)
Labeled
Fraction (%)
(M+16)

Labeled
Fraction (%)
(M+32)

Labeled
Fraction (%)
(M*+48)

Phosphatidylchol

ine (PC 32:2)
4 6.7 93.1 -

8 5.8 94.2 -

16 4.9 95.1 -

Diacylglycerol

(DG 32:2)
4 - - -

8 - 99.0 -

16 - 99.6 -

Triacylglycerol

(TG 48:3)
4 - 3.8 96.2

8 - 4.3 95.7

16 - 6.4 93.6

Phosphatidylinos

itol (PI 34:1)
4 - - -

8 - 95.9 -

16 - 99.3 -

Phosphatidyletha

nolamine (PE

34:2)

4 58.6 7.2 -

8 75.8 20.0 -

16 63.0 35.3 -

M denotes the mass-to-charge ratio of the unlabeled lipid. M+16, M+32, and M+48 represent
the isotopologues with one, two, or three molecules of 13C16-Palmitoleic acid incorporated,
respectively.
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Signaling Pathways and Metabolic Fate
Palmitoleic acid metabolism and its regulatory signaling pathways are of significant interest in

metabolic research. The mTOR signaling pathway, a central regulator of cell metabolism, has

been shown to control the de novo synthesis of palmitoleic acid.
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Caption: mTORC1 signaling pathway regulating de novo synthesis of Palmitoleic Acid.

The experimental workflow for
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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